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Compound of Interest

Compound Name: 8-Nitro-4-chromanone

CAS No.: 90322-49-9

Cat. No.: B1320874

Get Quote

For the innovative researcher forging new paths in pharmaceutical and bioactive compound

development, 8-Nitro-4-chromanone is a valuable building block.[1] Its utility in organic

synthesis is significant, offering a scaffold for novel flavonoid analogs and other heterocyclic

compounds with potential therapeutic applications.[1] However, the very reactivity that makes

this compound a powerful synthetic tool also necessitates a robust and informed approach to

laboratory safety. This guide provides essential, immediate safety and logistical information,

moving beyond a simple checklist to offer a framework for understanding and mitigating the

risks associated with handling 8-Nitro-4-chromanone.

Hazard Assessment: Understanding the Reactivity
of a Nitroaromatic Compound
8-Nitro-4-chromanone belongs to the nitroaromatic compound family, a class of chemicals

known for their energetic properties and potential biological activity. The presence of the nitro

group (-NO2) on the aromatic ring significantly influences the molecule's reactivity and

toxicological profile.
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A thorough risk assessment is the foundation of safe handling. The Safety Data Sheet (SDS)

for 8-Nitro-4-chromanone, provided by AK Scientific, Inc., is the primary source of hazard

information and should be reviewed by all personnel before working with this chemical.[2]

While specific toxicological data for 8-Nitro-4-chromanone is not extensively detailed in

publicly available literature, the broader class of nitroaromatic compounds is known to exhibit a

range of toxic effects. Many nitroaromatics are recognized as toxic, and their metabolic

activation can lead to mutagenic and carcinogenic outcomes. The toxicity is often linked to the

reduction of the nitro group within biological systems.

Key Hazard Considerations:

Acute Toxicity: While specific data is limited, related nitroaromatic compounds are often

harmful if swallowed, in contact with skin, or inhaled.

Irritation: Expect potential for skin, eye, and respiratory tract irritation.[3]

Sensitization: Some nitro compounds can cause allergic skin reactions.

Chronic Toxicity: Prolonged or repeated exposure to some nitroaromatic compounds has

been linked to more severe health effects.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
The selection of appropriate Personal Protective Equipment (PPE) is paramount to minimizing

exposure and ensuring personal safety. The following recommendations are based on a

comprehensive evaluation of the potential hazards associated with 8-Nitro-4-chromanone and

are aligned with general best practices for handling nitroaromatic compounds.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

A Note on Glove Selection:

Always inspect gloves for any signs of degradation or perforation before use. It is crucial to

consult the glove manufacturer's compatibility charts to ensure that nitrile gloves provide

adequate protection against 8-Nitro-4-chromanone and any solvents being used.

Operational Plan: From Receipt to Reaction
A clear and well-rehearsed operational plan is essential for the safe and efficient use of 8-
Nitro-4-chromanone in the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store 8-Nitro-4-chromanone in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4] The storage area should be

clearly labeled. It should be stored at room temperature.[1]

Handling and Weighing
Designated Area: All handling of 8-Nitro-4-chromanone should be conducted in a

designated area, such as a chemical fume hood, to minimize the risk of inhalation and

contamination of the general laboratory space.
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Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance enclosure to prevent the dispersion of dust.

Spill Prevention: Use secondary containment (e.g., a tray) when transferring the compound.

In the Reaction
Inert Atmosphere: For many organic reactions, it is advisable to work under an inert

atmosphere (e.g., nitrogen or argon) to prevent unwanted side reactions and potential

decomposition, especially at elevated temperatures.

Temperature Control: Monitor and control the reaction temperature carefully, as some

nitroaromatic compounds can be thermally sensitive.

Emergency Procedures: Preparedness is Key
Even with meticulous planning, accidents can happen. A clear and concise emergency plan is a

critical component of a safe laboratory environment.

Spills
Small Spills: For small spills of solid material, carefully sweep up the material, avoiding the

generation of dust, and place it in a labeled, sealed container for hazardous waste disposal.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency spill

response procedures. Do not attempt to clean up a large spill without the appropriate training

and equipment.

Personal Exposure
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[4] Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.[4] Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air.[4] If breathing is difficult, administer

oxygen. Seek medical attention.
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Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan: Responsible Stewardship
Proper disposal of 8-Nitro-4-chromanone and any contaminated materials is not only a

regulatory requirement but also a matter of environmental responsibility.

Waste Segregation
Dedicated Waste Container: All solid waste contaminated with 8-Nitro-4-chromanone,

including weighing paper, gloves, and disposable labware, should be placed in a clearly

labeled, sealed hazardous waste container.

Solvent Waste: Any solvent waste containing dissolved 8-Nitro-4-chromanone should be

collected in a separate, appropriately labeled hazardous waste container. Do not mix with

other waste streams unless compatibility has been confirmed.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of 8-Nitro-4-
chromanone waste.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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